Cas no 1807296-81-6 (Methyl 2-cyano-4-fluoro-5-methylbenzoate)

• Product Name: Methyl 2-cyano-4-fluoro-5-methylbenzoate
• CAS No: 1807296-81-6
• MF: C₁₀H₈FNO₂
• MW: 193.174426078796
• MDL: MFCD28769501
• CID: 4953085
• Update Time: 2025-11-06

Methyl 2-cyano-4-fluoro-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-fluoro-5-methylbenzoate

• MDL： MFCD28769501
• Inchi： 1S/C10H8FNO2/c1-6-3-8(10(13)14-2)7(5-12)4-9(6)11/h3-4H,1-2H3
• InChI Key： SOQDRMRQPAOQFC-UHFFFAOYSA-N
• SMILES： FC1=CC(C#N)=C(C(=O)OC)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-cyano-4-fluoro-5-methylbenzoate

Methyl 2-cyano-4-fluoro-5-methylbenzoate (CAS No. 1807296-81-6): An Overview

Methyl 2-cyano-4-fluoro-5-methylbenzoate (CAS No. 1807296-81-6) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its cyano, fluoro, and methyl substituents, which contribute to its distinct physical and chemical properties.

The molecular formula of Methyl 2-cyano-4-fluoro-5-methylbenzoate is C₁₀H₈FN₂O₂, and its molecular weight is approximately 205.17 g/mol. The presence of the cyano group imparts significant electronic and steric effects, making this compound a valuable intermediate in the synthesis of more complex molecules. The fluorine atom, known for its strong electron-withdrawing properties, further enhances the compound's reactivity and stability.

In the realm of pharmaceutical research, Methyl 2-cyano-4-fluoro-5-methylbenzoate has shown promise as a building block for the development of novel drugs. Recent studies have explored its potential as a precursor for compounds with anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2023 highlighted the use of this compound in the synthesis of a series of potent inhibitors targeting specific enzymes involved in inflammatory pathways.

The synthetic versatility of Methyl 2-cyano-4-fluoro-5-methylbenzoate is another key factor contributing to its importance in chemical research. Its reactivity with various functional groups allows for the facile introduction of additional substituents, thereby expanding its utility in drug discovery and development. Researchers have successfully utilized this compound to create derivatives with enhanced pharmacological profiles, including improved solubility, bioavailability, and target specificity.

In materials science, Methyl 2-cyano-4-fluoro-5-methylbenzoate has been investigated for its potential applications in the development of advanced materials with unique optical and electronic properties. The presence of the cyano and fluorine groups can influence the electronic structure of polymers and other materials, leading to enhanced performance in areas such as photovoltaics and organic electronics. A notable study published in Advanced Materials in 2022 demonstrated the use of this compound as a monomer in the synthesis of conjugated polymers with high charge carrier mobility.

The safety profile of Methyl 2-cyano-4-fluoro-5-methylbenzoate is also an important consideration for its widespread use. While it is generally considered safe for laboratory use under appropriate handling conditions, it is essential to follow standard safety protocols to minimize any potential risks. This includes proper storage, handling, and disposal practices to ensure environmental and occupational safety.

In conclusion, Methyl 2-cyano-4-fluoro-5-methylbenzoate (CAS No. 1807296-81-6) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and beyond. Its unique chemical structure and synthetic versatility make it an invaluable tool for researchers seeking to develop innovative solutions to complex scientific challenges. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further solidifying its importance in the scientific community.